Cas no 112646-50-1 (1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol)

1,2,3,4-Tetrahydro-1-methyl-8-Quinolinemethanol is a heterocyclic organic compound featuring a partially hydrogenated quinoline core with a hydroxymethyl substituent at the 8-position and a methyl group at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The tetrahydroquinoline scaffold enhances stability compared to fully aromatic analogs, while the hydroxymethyl group offers a versatile handle for further functionalization. The compound’s balanced lipophilicity and polarity make it suitable for intermediate synthesis in drug discovery, particularly for CNS-targeted molecules. Its well-defined stereochemistry, if applicable, allows for precise chiral synthesis. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol structure

112646-50-1 structure

Product Name:1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol

CAS No:112646-50-1

MF:C₁₁H₁₅NO

MW:177.242902994156

CID:1099338

PubChem ID:15053143

Update Time:2025-06-09

1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol
- HURVBRBMKIIXNY-UHFFFAOYSA-N
- 1-Methyl-8-hydroxymethyl-1,2,3,4-tetrahydroquinoline
- EN300-7494500
- SCHEMBL9827964
- (1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol
- 112646-50-1
- Inchi： 1S/C11H15NO/c1-12-7-3-6-9-4-2-5-10(8-13)11(9)12/h2,4-5,13H,3,6-8H2,1H3
- InChI Key： HURVBRBMKIIXNY-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC2=C1N(C)CCC2

Computed Properties

Exact Mass: 177.115364102g/mol
Monoisotopic Mass: 177.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 23.5Å²

1,2,3,4-tetrahydro-1-methyl-8-Quinolinemethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7494500-0.05g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	0.05g	$315.0	2025-03-10
Enamine	EN300-7494500-0.1g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	0.1g	$470.0	2025-03-10
Enamine	EN300-7494500-0.25g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	0.25g	$672.0	2025-03-10
Enamine	EN300-7494500-0.5g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	0.5g	$1058.0	2025-03-10
Enamine	EN300-7494500-1.0g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	1.0g	$1357.0	2025-03-10
Enamine	EN300-7494500-2.5g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	2.5g	$2660.0	2025-03-10
Enamine	EN300-7494500-5.0g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	5.0g	$3935.0	2025-03-10
Enamine	EN300-7494500-10.0g	(1-methyl-1,2,3,4-tetrahydroquinolin-8-yl)methanol	112646-50-1	95.0%	10.0g	$5837.0	2025-03-10